2-(2,4-Difluorophenyl)-1,1-difluoro-1-methylsulfonyl-3-(1,2,4-triazol-1-yl)propan-2-ol

• Molecular Formula: C12H11F4N3O3S
• Molecular Weight: 353.29 g/mol
• IUPAC Name: 2-(2,4-difluorophenyl)-1,1-difluoro-1-methylsulfonyl-3-(1,2,4-triazol-1-yl)propan-2-ol
• InChI: InChI=1S/C12H11F4N3O3S/c1-23(21,22)12(15,16)11(20,5-19-7-17-6-18-19)9-3-2-8(13)4-10(9)14/h2-4,6-7,20H,5H2,1H3
• InChI Key: KKHPTFRZYJCFOQ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C(C(CN1C=NC=N1)(C2=C(C=C(C=C2)F)F)O)(F)F

Description

2-(2,4-Difluorophenyl)-1,1-difluoro-1-methylsulfonyl-3-(1,2,4-triazol-1-yl)propan-2-ol is a useful research compound. Its molecular formula is C12H11F4N3O3S and its molecular weight is 353.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 10 ml solution of 0.50 g (1.6 mol) of 3,3-difluoro-2-(2',4'-difluorophenyl)-3-methylthio-1-(1H-1,2,4-triazole-1-yl)-propan-2-ol [Compound (1a-1)] in methanol, 0.01 g (0.03 mmol) of sodium tungstate dihydrate was added, followed by the dropwise addition of 0.53 g (4.7 mmol) of a 30% aqueous solution of hydrogen peroxide at room temperature under stirring. The resulting mixture was stirred at room temperature for 16 hours. To the reaction mixture, a 10% aqueous solution of sodium thiosulfate was added to decompose an excess oxidizing agent. Methanol was then distilled off under reduced pressure. To the residue, chloroform was added, followed by washing successively with water and saturated saline and drying over anhydrous magnesium sulfate. The solvent was then distilled off under reduced pressure. The crystals so precipitated were recrystallized from chloroform, whereby 8.0 g of the title Compound (1c-1) were obtained in the form of colorless crystals (yield: 74%).